Cas no 1202008-97-6 (1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile)

• Product Name: 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile
• CAS No: 1202008-97-6
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• MDL: MFCD18374878
• CID: 4577072
• PubChem ID: 58380988
• Update Time: 2025-05-20

1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-hydroxycyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-(4-fluorophenyl)-3-hydroxy-
• 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile

• MDL： MFCD18374878
• Inchi： 1S/C11H10FNO/c12-9-3-1-8(2-4-9)11(7-13)5-10(14)6-11/h1-4,10,14H,5-6H2
• InChI Key： ULIJSKFEYXIVAS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C#N)CC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile

1-(4-Fluorophenyl)-3-Hydroxycyclobutane-1-Carbonitrile: A Comprehensive Overview

1-(4-Fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile, identified by the CAS registry number 1202008-97-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and materials science. The compound's structure comprises a cyclobutane ring substituted with a fluorophenyl group and a hydroxyl group, along with a nitrile functional group, making it a versatile building block for further chemical modifications.

The synthesis of 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile involves advanced organic chemistry techniques, including but not limited to cycloaddition reactions and nucleophilic substitutions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in various research domains. Researchers have also explored the stereochemical properties of this compound, revealing its potential as a chiral catalyst in asymmetric synthesis.

In terms of applications, 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile has shown promise in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, with findings suggesting potential therapeutic uses in treating metabolic disorders and neurodegenerative diseases. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile, providing insights into its interaction with biological systems. These studies have highlighted its potential as a lead compound in drug design, emphasizing the importance of further research into its pharmacokinetics and bioavailability.

In conclusion, 1-(4-fluorophenyl)-3-hydroxycyclobutane-1-carbonitrile represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and versatile functional groups position it as a key player in advancing both academic and industrial applications. As ongoing studies continue to uncover new aspects of this compound's properties and potential uses, its role in shaping future innovations is likely to grow significantly.